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Compound of Interest

Compound Name: 2-Chloro-5-methylhexane

Cat. No.: B12641342 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information for 2-Chloro-5-methylhexane,

intended for use by professionals in research and development. The following sections detail

the chemical and physical properties, hazard identification, safe handling protocols, and

emergency procedures. All quantitative data is presented in structured tables for clarity and

ease of comparison.

Chemical and Physical Properties
This section summarizes the key physical and chemical identifiers for 2-Chloro-5-
methylhexane.
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Property Value Source(s)

Molecular Formula C₇H₁₅Cl [1][2][3]

Molecular Weight 134.65 g/mol [1][3]

CAS Number 58766-17-9 [2][3]

IUPAC Name 2-chloro-5-methylhexane [3]

Synonyms Hexane, 2-chloro-5-methyl- [3][4]

Density 0.861 g/cm³ [4]

Boiling Point 143.1 °C at 760 mmHg [4]

Flash Point 35.2 °C [4]

Refractive Index 1.416 [4]

SMILES CC(C)CCC(C)Cl [3]

InChI
InChI=1S/C7H15Cl/c1-6(2)4-5-

7(3)8/h6-7H,4-5H2,1-3H3
[3]

Hazard Identification and GHS Classification
While some sources indicate that detailed GHS classification data for 2-Chloro-5-
methylhexane is not available, the known properties of similar alkyl halides and its low

flashpoint suggest that it should be handled as a flammable liquid.[4][5] An SDS for the related

compound 2-Chloro-2-methylhexane classifies it as a flammable liquid (Category 3), skin

irritant (Category 2), serious eye irritant (Category 2), and may cause respiratory irritation

(STOT SE 3).[6] Based on this, 2-Chloro-5-methylhexane should be handled with similar

precautions.
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Hazard Class GHS Category Hazard Statement

Flammable Liquids Category 3 (presumed)
H226: Flammable liquid and

vapor

Skin Corrosion/Irritation Category 2 (presumed) H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2 (presumed)

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3 (presumed)

H335: May cause respiratory

irritation

Note: This classification is based on data for a similar compound and the physical properties of

2-Chloro-5-methylhexane. A definitive GHS classification from a registered SDS is not

currently available.

Experimental Protocols for Safety Assessment
Detailed experimental safety data for 2-Chloro-5-methylhexane is not widely published.

However, standard methodologies exist for assessing the key hazards associated with a

chemical of this type.

Flash Point Determination
The flash point is a critical measure of the flammability of a liquid.[7] Standard methods for its

determination include:

Pensky-Martens Closed Cup Method (ASTM D93, ISO 2719): This method is suitable for

liquids with flash points above 40°C. A sample is heated in a closed cup at a controlled rate

while a test flame is periodically introduced. The flash point is the lowest temperature at

which the vapors ignite.[8][9]

Cleveland Open Cup Method (ASTM D92, ISO 2592): This method is used for less volatile

liquids and to determine the fire point. The sample is heated in an open cup, and a test flame

is passed over the surface.[8][9]

A logical workflow for flash point determination is illustrated below.
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Workflow for Flash Point Determination
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Workflow for Flash Point Determination
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Skin Irritation Assessment
The potential for a chemical to cause skin irritation can be assessed using in vitro methods to

reduce animal testing.

Reconstructed Human Epidermis (RhE) Test (OECD 439): This is a validated in vitro method

where the test chemical is applied to a reconstructed human epidermis model. Cell viability is

measured after exposure, and a reduction below a certain threshold indicates irritation

potential.[10][11]

The decision process for in vitro skin hazard testing is outlined below.
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In Vitro Skin Irritation/Corrosion Testing Strategy

Start: New Chemical

Initial Assessment
(e.g., Structure-Activity Relationship)

Suspected Corrosive or Irritant?

Perform In Vitro Skin Corrosion Test (OECD 431/435)

Yes
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No

Result: Corrosive

Positive

Result: Not Corrosive

Negative

Result: Irritant
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End: Classification
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In Vitro Skin Hazard Testing Strategy
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Safe Handling and Storage
Due to its flammability and potential as a skin and eye irritant, strict safety protocols must be

followed when handling 2-Chloro-5-methylhexane.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory.[12]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).[12]

Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are required.[12]

Engineering Controls
Ventilation: All handling of 2-Chloro-5-methylhexane should be conducted in a well-

ventilated area, preferably within a chemical fume hood.[12]

Ignition Sources: Keep away from open flames, hot surfaces, and sparks. Use non-sparking

tools and explosion-proof equipment.[13]

Storage
Containers: Store in a tightly closed, properly labeled container.[13]

Conditions: Keep in a cool, dry, and well-ventilated place away from heat and ignition

sources.[13]

Incompatibilities: Store separately from strong oxidizing agents, bases, and reactive metals.

[14]

The logical relationship for safe storage of flammable liquids is depicted below.
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Safe Storage of Flammable Liquids

Store Flammable Liquid

Cool, Dry, Well-Ventilated Area Tightly Closed, Labeled Container

Away from Ignition Sources
(Heat, Sparks, Flames)
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Safe Storage of Flammable Liquids

Emergency Procedures
In the event of an emergency, follow these procedures.

First-Aid Measures
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Exposure First-Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[13]

Skin Contact

Immediately wash off with plenty of water for at

least 15 minutes. Remove contaminated

clothing.[13]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek medical attention.

[12]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards. Seek

medical attention.[13]

Spill and Leak Procedures
Evacuate: Immediately evacuate the area of the spill.[2]

Ventilate: Ensure the area is well-ventilated.

Control Ignition Sources: Remove all sources of ignition.[13]

Containment: Use a non-combustible absorbent material (e.g., sand, vermiculite) to contain

the spill.[2]

Collection: Collect the absorbed material into a suitable, closed container for disposal.[13]

Decontamination: Clean the spill area thoroughly.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[11]
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Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[13]

Toxicological Information
There is limited specific toxicological data available for 2-Chloro-5-methylhexane. The

toxicological properties have not been fully investigated.[13] However, based on the structure

and properties of similar alkyl halides, the following effects may be anticipated:

Acute Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.

Irritation: Expected to be a skin, eye, and respiratory tract irritant.[6]

Carcinogenicity: No data is available to classify the carcinogenic potential of this compound.

[13]

Disposal Considerations
2-Chloro-5-methylhexane and its containers must be disposed of as hazardous waste.[6]

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of

it in drains or the environment.[13]

This guide is intended to provide essential safety information for trained professionals. Always

consult the most current and complete Safety Data Sheet (SDS) from the supplier before

handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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